Cas no 57292-45-2 ((2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid)

(2R)-2-(tert-Butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid is a chiral N-Boc-protected amino acid derivative featuring a 4-fluorophenyl substituent. This compound serves as a valuable intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides selective protection for the amine functionality, enabling controlled deprotection under mild acidic conditions. The presence of the 4-fluorophenyl moiety enhances its utility in designing bioactive molecules, including enzyme inhibitors and receptor modulators. Its high enantiomeric purity ensures consistent performance in stereoselective reactions. The compound is typically characterized by NMR, HPLC, and mass spectrometry to verify structural integrity and purity, making it suitable for demanding synthetic applications.
(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid structure
57292-45-2 structure
Product Name:(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid
CAS No:57292-45-2
MF:C14H18FNO4
MW:283.295427799225
MDL:MFCD00079669
CID:57110
PubChem ID:2734493
Update Time:2025-06-13

(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Boc-4-fluoro-D-phenylalanine
    • Boc-p-fluoro-D-Phe-OH
    • Boc-D-Phe(4-F)-OH
    • N-tert-Butoxycarbonyl-4-fluorophenyl-D-alanine
    • Boc-D-4-Fluorophe
    • NALPHA-tert-Butoxycarbonyl-3-(4-fluorophenyl)-D-alanine
    • N-(tert-Butoxycarbonyl)-4-fluoro-D-phenylalanine
    • (2R)-3-(4-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • (R)-2-TERT-BUTOXYCARBONYLAMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
    • Boc-4-L-Fluoro-D-Phe-OH
    • Boc-D-4-Fluorophenylalanine
    • N-Boc-4-fluoro-D-phenylalanine
    • (R)-N-BOC-4-Fluorophenylalanine
    • tert-Butoxycarbonyl-D-4-fluorophenylalanine
    • boc-4-fluoro-d-phe
    • boc-d-4-fluoro phenylalanine
    • (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid
    • Boc-4-fluoro-D-beta-phenylalanine
    • (2r)-2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid
    • n-alpha-t-butyloxycarbonyl-d-4-fluorophenylalanine
    • D-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-4-flu
    • (2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid
    • CS-W010038
    • AC-9900
    • Boc-D-Phe(4-F)-OH, >=99.0% (TLC)
    • 2-(R)-tert-butoxycarbonylamino-3-(4-fluorophenyl)propionic acid
    • AKOS016843602
    • AM83346
    • N-BOC-D-4-FLUOROPHENYLALANINE
    • 57292-45-2
    • MFCD00079669
    • (2R)-2-{[(Tert-Butoxy)Carbonyl]Amino}-3-(4-Fluorophenyl)Propanoic Acid
    • N-TERT-BUTOXY-D-4-FLUORO PHENYLALANINE
    • RCXSXRAUMLKRRL-LLVKDONJSA-N
    • boc-4-fluoro-l-phe
    • Boc-3-(4-fluorophenyl)-(R)-alanine
    • B3303
    • EN300-1071444
    • (r)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid
    • A831375
    • J-300405
    • SCHEMBL2109180
    • N10782
    • DS-15173
    • N-alpha-t-Butyloxycarbonyl-D-4-fluorophenylalanine (Boc-D-Phe(4-F)-OH)
    • (2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoate;N-Boc-4-fluoro-D-phenylalanine
    • (2R)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-3-(4-fluorophenyl)propanoic acid
    • D-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-4-fluoro-
    • DTXSID80370334
    • HY-W009322
    • CHEMBL5306253
    • MDL: MFCD00079669
    • Inchi: 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1
    • InChI Key: RCXSXRAUMLKRRL-LLVKDONJSA-N
    • SMILES: FC1C=CC(=CC=1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 283.12200
  • Monoisotopic Mass: 283.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Color/Form: powder
  • Density: 1.1918 (estimate)
  • Melting Point: 84.0 to 88.0 deg-C
  • Boiling Point: 431.2℃ at 760 mmHg
  • Flash Point: 214.6 °C
  • PSA: 75.63000
  • LogP: 2.73700
  • Solubility: Not determined
  • Specific Rotation: -8 º (c=1,MeOH)

(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid Security Information

(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid Customs Data

  • HS CODE:29242990

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Additional information on (2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid

Comprehensive Overview of (2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid (CAS No. 57292-45-2)

(2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid (CAS No. 57292-45-2) is a chiral amino acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound, often abbreviated as Boc-(R)-4-fluorophenylalanine, serves as a critical building block for peptide synthesis and drug development. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 4-fluorophenyl moiety, make it invaluable for modulating biological activity and enhancing drug stability.

In recent years, the demand for chiral intermediates like (2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid has surged due to the growing emphasis on enantioselective drug design. Researchers and pharmaceutical companies are increasingly focusing on precision medicine and targeted therapies, where the stereochemistry of active pharmaceutical ingredients (APIs) plays a pivotal role. This compound's R-configuration ensures high enantiomeric purity, a key requirement for developing therapeutics with minimal side effects.

The 4-fluorophenyl group in Boc-(R)-4-fluorophenylalanine contributes to its lipophilicity, enhancing membrane permeability—a property highly sought after in CNS drug development and GPCR-targeted drugs. With the rise of neurodegenerative disease research (e.g., Alzheimer's and Parkinson's), this compound has gained attention for its potential in designing blood-brain barrier (BBB)-penetrant molecules. Additionally, its applications extend to protease inhibitor synthesis, a hot topic in antiviral and anticancer drug discovery.

From a synthetic chemistry perspective, the Boc-protected amino acid offers excellent stability under diverse reaction conditions, making it ideal for solid-phase peptide synthesis (SPPS). This aligns with the current trend toward automated peptide production and high-throughput screening. The fluorine atom's presence also enables 19F-NMR studies, a technique gaining traction in structural biology for real-time monitoring of molecular interactions.

Environmental and regulatory considerations further highlight the relevance of CAS No. 57292-45-2. As the pharmaceutical industry shifts toward green chemistry, this compound's well-defined purification protocols and minimal byproduct formation align with sustainable manufacturing goals. Its compatibility with biocatalysis—another trending approach—makes it a candidate for enzymatic resolution processes, reducing reliance on traditional chemical methods.

In summary, (2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid represents a versatile tool at the intersection of medicinal chemistry, peptide engineering, and drug formulation. Its alignment with contemporary research priorities—from personalized medicine to eco-friendly synthesis—ensures its continued prominence in scientific literature and industrial applications.

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